Cas no 174674-93-2 (Benzoic acid, 3-ethoxy-4-hydroxy-, ethyl ester (9CI))

• Product Name: Benzoic acid, 3-ethoxy-4-hydroxy-, ethyl ester (9CI)
• CAS No: 174674-93-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1023075
• PubChem ID: 13430078
• Update Time: 2025-04-20

Benzoic acid, 3-ethoxy-4-hydroxy-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-ethoxy-4-hydroxy-, ethyl ester (9CI)
• ethyl 3-ethoxy-4-hydroxybenzoate
• 174674-93-2
• CS-0163938
• SCHEMBL7715844
• Ethyl 3-ethoxy-4-hydroxybenzoate (Erlotinib Impurity pound(c)

• Inchi： 1S/C11H14O4/c1-3-14-10-7-8(5-6-9(10)12)11(13)15-4-2/h5-7,12H,3-4H2,1-2H3
• InChI Key： CTLKYWZZGQXLRT-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(C(=O)OCC)=C1)O

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters